Cas no 714945-48-9 (2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol)

• Product Name: 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol
• CAS No: 714945-48-9
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5420187
• Update Time: 2025-11-01

2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol
• Phenol, 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methyl-2-propen-1-yl)oxy]-

• Inchi： 1S/C21H22N2O4/c1-13(2)12-26-15-9-10-16(17(24)11-15)20-21(14(3)22-23-20)27-19-8-6-5-7-18(19)25-4/h5-11,24H,1,12H2,2-4H3,(H,22,23)
• InChI Key： SLIGTSUZRAYWEB-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC(C)=C)=CC=C1C1C(OC2=CC=CC=C2OC)=C(C)NN=1

Additional information on 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol

Comprehensive Analysis of 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol (CAS 714945-48-9)

The compound 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol (CAS 714945-48-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a pyrazole core and phenolic substituents makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential bioactivity, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for heterocyclic compounds like 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol has surged due to their versatility in medicinal chemistry. This compound's CAS 714945-48-9 is frequently searched in academic databases, reflecting its relevance in studies related to enzyme inhibition and receptor modulation. Its methoxyphenoxy and methylprop-2-en-1-yloxy groups contribute to its lipophilicity, a critical factor in drug bioavailability—a hot topic in pharmacokinetics discussions.

The synthesis of CAS 714945-48-9 involves multi-step organic reactions, often leveraging cross-coupling techniques popularized by Nobel Prize-winning methodologies. This aligns with the growing interest in sustainable chemistry, as researchers explore greener catalysts for its production. Notably, its pyrazol-3-yl moiety is structurally analogous to fragments found in FDA-approved drugs, sparking debates about its potential in drug repurposing—a cost-effective strategy dominating pharma R&D forums.

From a computational chemistry perspective, 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol exhibits fascinating molecular docking properties. Virtual screening studies suggest affinity for kinase targets, coinciding with the oncology sector's focus on kinase inhibitors. These computational insights, combined with QSAR modeling data, position this compound as a subject of AI-driven drug discovery—a trending intersection of cheminformatics and machine learning.

Analytical characterization of CAS 714945-48-9 typically employs advanced techniques like LC-MS and NMR spectroscopy, reflecting industry standards for compound purity verification. This rigor responds to heightened regulatory scrutiny in API manufacturing, where impurities can derail clinical trials. The compound's UV-Vis absorption profile also makes it relevant for photostability studies—a niche but growing concern in formulation science.

Beyond pharmaceuticals, 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol shows promise in material science applications. Its phenolic antioxidant properties are being explored for polymer stabilization, tapping into the green materials movement. This dual applicability bridges the gap between small molecule research and industrial chemistry, making it a cross-disciplinary subject of interest.

The patent landscape surrounding CAS 714945-48-9 reveals competitive activity in intellectual property protection, particularly in biotech startups focusing on novel chemical entities. This aligns with global patent office data showing increased filings for pyrazole derivatives, underscoring their commercial potential. Meanwhile, academic citations demonstrate its utility as a chemical probe in signal transduction research—a testament to its mechanistic versatility.

Environmental fate studies of 2-[4-(2-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol are emerging, responding to the green chemistry movement's emphasis on benign by design principles. Its biodegradation pathways are being modeled using computational toxicology tools, reflecting regulatory shifts toward sustainable molecular design. These studies complement traditional ADMET profiling in modern drug development pipelines.

In conclusion, CAS 714945-48-9 represents a compelling case study in contemporary chemical research. Its structural complexity, multifaceted applications, and alignment with cutting-edge scientific trends ensure its continued relevance across drug discovery, material innovation, and computational modeling domains. As interdisciplinary approaches gain traction, this compound's story exemplifies the convergence of traditional synthesis and digital chemistry in advancing molecular science.